Cas no 2680725-40-8 (2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid)

• Product Name: 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid
• CAS No: 2680725-40-8
• MF: C₁₆H₁₁F₃N₂O₅
• MW: 368.264154672623
• CID: 5622557
• PubChem ID: 165930870
• Update Time: 2025-09-27

2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid
• EN300-28300667
• 2680725-40-8

• Inchi： 1S/C16H11F3N2O5/c17-16(18,19)15(24)20(9-10-4-2-1-3-5-10)13-7-6-11(21(25)26)8-12(13)14(22)23/h1-8H,9H2,(H,22,23)
• InChI Key： CDPKLQCWZUOZOJ-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 368.06200594g/mol
• Monoisotopic Mass: 368.06200594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid

Comprehensive Overview of 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid (CAS No. 2680725-40-8): Properties, Applications, and Research Insights

2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid (CAS No. 2680725-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its nitrobenzoic acid backbone and trifluoroacetamido moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of nitrobenzoic acid derivatives" or "applications of trifluoroacetamido compounds", reflecting the growing interest in this chemical space.

The molecular structure of 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid combines a benzyl group, a trifluoroacetyl unit, and a nitro-substituted aromatic ring, making it a valuable building block for drug discovery and material science. Recent trends in AI-driven molecular design and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches related to "eco-friendly synthesis of nitroaromatics" or "computational modeling of benzoic acid derivatives" underscore the intersection of this compound with cutting-edge research topics.

In pharmaceutical applications, 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid is explored for its potential as a precursor in the development of bioactive molecules. Its nitro group and carboxylic acid functionality offer sites for further chemical modifications, enabling the creation of libraries of derivatives for biological screening. Queries such as "nitrobenzoic acid in drug discovery" or "trifluoroacetamido compounds as enzyme inhibitors" are common among researchers seeking to leverage its properties for therapeutic innovation.

The compound's physicochemical properties, including solubility, stability, and reactivity, are critical for its handling and application in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid, ensuring its purity and consistency in research. Searches for "analytical methods for nitroaromatics" or "spectroscopic data of benzoic acid derivatives" reflect the need for reliable quality control in chemical synthesis.

Beyond pharmaceuticals, 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid finds utility in material science, particularly in the design of advanced polymers and functional materials. Its aromatic and electron-withdrawing groups contribute to unique electronic properties, making it a candidate for applications in organic electronics and sensors. Industry professionals often search for "nitroaromatics in material science" or "benzoic acid derivatives for optoelectronics", highlighting its cross-disciplinary relevance.

Safety and regulatory considerations are paramount when working with 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Online queries such as "safe handling of nitrobenzoic acids" or "regulatory status of trifluoroacetamido compounds" indicate the importance of compliance and safety in chemical research.

In summary, 2-(N-benzyl-2,2,2-trifluoroacetamido)-5-nitrobenzoic acid (CAS No. 2680725-40-8) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and synthetic chemistry. Its integration into AI-aided drug design and sustainable chemistry initiatives positions it as a compound of enduring interest. As research continues to uncover new uses and synthetic pathways, this compound will likely remain a focal point for innovation and discovery.